A 54556B A 54556B A-54556B is a natural acyldepsipeptide (ADEP) antibiotic isolated from the fermentation broth of S. hawaiiensis. Like the closely related ADEP, A-54556A (Item No. 15305), A-54556B is effective against Gram-positive bacteria, including penicillin-resistant S. aureus. A-54556B is also effective against many strains of anaerobic bacteria.
Brand Name: Vulcanchem
CAS No.: 1629166-56-8
VCID: VC0049720
InChI: InChI=1S/C37H48N6O8/c1-5-6-7-8-12-19-31(44)39-27(22-26-15-10-9-11-16-26)33(46)40-28-23-51-37(50)30-18-14-21-43(30)34(47)24(2)38-32(45)25(3)41(4)36(49)29-17-13-20-42(29)35(28)48/h5-12,15-16,19,24-25,27-30H,13-14,17-18,20-23H2,1-4H3,(H,38,45)(H,39,44)(H,40,46)/b6-5+,8-7+,19-12+/t24-,25-,27-,28-,29-,30-/m0/s1
SMILES: CC=CC=CC=CC(=O)NC(CC1=CC=CC=C1)C(=O)NC2COC(=O)C3CCCN3C(=O)C(NC(=O)C(N(C(=O)C4CCCN4C2=O)C)C)C
Molecular Formula: C37H48N6O8
Molecular Weight: 704.8

A 54556B

CAS No.: 1629166-56-8

Reference Standards

VCID: VC0049720

Molecular Formula: C37H48N6O8

Molecular Weight: 704.8

A 54556B - 1629166-56-8

CAS No. 1629166-56-8
Product Name A 54556B
Molecular Formula C37H48N6O8
Molecular Weight 704.8
IUPAC Name (2E,4E,6E)-N-[(2S)-1-oxo-3-phenyl-1-[[(3S,7S,13S,16S,19S)-13,16,17-trimethyl-2,6,12,15,18-pentaoxo-5-oxa-1,11,14,17-tetrazatricyclo[17.3.0.07,11]docosan-3-yl]amino]propan-2-yl]octa-2,4,6-trienamide
Standard InChI InChI=1S/C37H48N6O8/c1-5-6-7-8-12-19-31(44)39-27(22-26-15-10-9-11-16-26)33(46)40-28-23-51-37(50)30-18-14-21-43(30)34(47)24(2)38-32(45)25(3)41(4)36(49)29-17-13-20-42(29)35(28)48/h5-12,15-16,19,24-25,27-30H,13-14,17-18,20-23H2,1-4H3,(H,38,45)(H,39,44)(H,40,46)/b6-5+,8-7+,19-12+/t24-,25-,27-,28-,29-,30-/m0/s1
Standard InChIKey UMDXSUFDIAGURI-YTFXDNJKSA-N
SMILES CC=CC=CC=CC(=O)NC(CC1=CC=CC=C1)C(=O)NC2COC(=O)C3CCCN3C(=O)C(NC(=O)C(N(C(=O)C4CCCN4C2=O)C)C)C
Appearance Assay:≥95%A beige powder
Description A-54556B is a natural acyldepsipeptide (ADEP) antibiotic isolated from the fermentation broth of S. hawaiiensis. Like the closely related ADEP, A-54556A (Item No. 15305), A-54556B is effective against Gram-positive bacteria, including penicillin-resistant S. aureus. A-54556B is also effective against many strains of anaerobic bacteria.
Synonyms A 54556 factor B; A 54556B; Antibiotic A 54556B; N-​[(2E,​4E,​6E)​-​1-​Oxo-​2,​4,​6-​octatrien-​1-​yl]​-​L-​phenylalanyl-​L-​seryl-​L-​prolyl-​N-​methyl-​L-​alanyl-​L-​alanyl-​L-​proline (6→2)​-​lactone
PubChem Compound 102079728
Last Modified Nov 11 2021
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